Cas no 402505-88-8 (3-(4-ethylphenyl)-N'-(1E)-(2-methyl-1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(4-ethylphenyl)-N'-(1E)-(2-methyl-1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 402505-88-8
• MF: C₂₂H₂₁N₅O
• MW: 371.435044050217
• CID: 5906151
• Update Time: 2025-08-02

3-(4-ethylphenyl)-N'-(1E)-(2-methyl-1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-ethylphenyl)-N-((2-methyl-1H-indol-3-yl)methylene)-1H-pyrazole-5-carbohydrazide
• 3-(4-ethylphenyl)-N'-[(E)-(2-methyl-1H-indol-3-yl)methylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(4-ethylphenyl)-, 2-[(2-methyl-1H-indol-3-yl)methylene]hydrazide
• 3-(4-ethylphenyl)-N'-(1E)-(2-methyl-1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C22H21N5O/c1-3-15-8-10-16(11-9-15)20-12-21(26-25-20)22(28)27-23-13-18-14(2)24-19-7-5-4-6-17(18)19/h4-13,24H,3H2,1-2H3,(H,25,26)(H,27,28)
• InChI Key： WLKGCFZSDHYKFK-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(CC)C=C2)=CC(C(NN=CC2C3=C(NC=2C)C=CC=C3)=O)=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 11.25±0.10(Predicted)

Additional information on 3-(4-ethylphenyl)-N'-(1E)-(2-methyl-1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide

3-(4-Ethylphenyl)-N'-(1E)-(2-methyl-1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound with CAS No 402505-88-8, known as 3-(4-Ethylphenyl)-N'-(1E)-(2-methyl-1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by the presence of a pyrazole ring, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The pyrazole ring is further substituted with a carbohydrazide group at the 5-position, which introduces additional functional diversity. The indole moiety, attached via a methyleneidene group, adds complexity to the molecule and enhances its reactivity. The 4-Ethylphenyl group serves as an electron-donating substituent, influencing the electronic properties of the molecule and potentially affecting its interactions with other compounds.

Recent studies have highlighted the biological activity of this compound, particularly in the context of enzyme inhibition and potential therapeutic applications. Researchers have explored its ability to inhibit key enzymes involved in various metabolic pathways, suggesting its potential as a lead compound in drug discovery. The indole moiety has been shown to play a critical role in these interactions, as it can form hydrogen bonds and π-π interactions with target proteins.

In terms of synthesis, this compound can be prepared through a multi-step process involving the condensation of hydrazine derivatives with carbonyl compounds. The reaction conditions, such as temperature and pH, are crucial in determining the yield and purity of the final product. Advanced techniques like microwave-assisted synthesis have been employed to optimize the reaction process, ensuring higher efficiency and better control over the product's quality.

The physical properties of this compound, including its melting point, solubility, and stability, have been extensively studied to understand its behavior under different conditions. These properties are essential for determining its suitability in various applications, such as pharmaceutical formulations or agrochemicals. For instance, its solubility in organic solvents makes it ideal for use in organic reactions and formulations.

From an application standpoint, this compound has shown promise in several fields. In the pharmaceutical industry, it is being investigated for its potential as an anti-inflammatory or anticancer agent due to its ability to modulate key cellular pathways. In agriculture, it has been explored as a component in pesticides or herbicides, leveraging its ability to inhibit specific enzymes involved in plant growth.

Moreover, the structural versatility of this compound allows for further modifications to enhance its properties. By altering substituents on the pyrazole or indole rings, researchers can tailor the molecule's activity for specific applications. This flexibility underscores its potential as a platform for developing new compounds with enhanced functionality.

In conclusion, 3-(4-Ethylphenyl)-N'-(1E)-(2-methyl-1H-indol-3-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No 402505-88-8) is a fascinating compound with a wealth of opportunities for research and development. Its unique structure, coupled with promising biological activities and versatile applications, positions it as a valuable asset in various scientific domains.